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Compound of Interest

Compound Name: 16-Oxocafestol

Cat. No.: B7804028 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized compounds like 16-Oxocafestol are paramount for laboratory safety

and environmental protection. While a specific Safety Data Sheet (SDS) for 16-Oxocafestol is
not readily available, this guide provides essential safety information and a recommended

disposal procedure based on its chemical properties and guidance for analogous compounds.

Chemical and Physical Properties of 16-Oxocafestol
Understanding the fundamental properties of a compound is the first step toward safe handling.

The following table summarizes the known data for 16-Oxocafestol.

Property Value Source

CAS Number 108664-98-8 [1]

Molecular Formula C19H24O2 [1]

Formula Weight 284.4 g/mol [1]

Purity >95% [1]

Formulation Solid [1]

Solubility
Chloroform: Slightly Soluble,

Methanol: Slightly Soluble

Storage Temperature -20°C
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Recommended Disposal Procedure
Given the absence of a specific SDS for 16-Oxocafestol, the following disposal protocol is

based on best practices for similar laboratory chemicals and information from the SDS for the

related compound, 16-O-Methylcafestol. It is crucial to consult with your institution's

environmental health and safety (EHS) office for specific guidance.

Personal Protective Equipment (PPE)
Before handling 16-Oxocafestol for any purpose, including disposal, ensure the following PPE

is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator is recommended.

Spill Response
In the event of a spill:

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the

immediate vicinity and ensure adequate ventilation.

Containment: For solid spills, carefully sweep up the material to avoid creating dust. For

solutions, absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Collection: Place the contained material into a suitable, labeled, and sealed container for

disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent and then with soap

and water.

Final Disposal
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Waste Characterization: Although not classified as a hazardous substance under all

regulations, it is prudent to treat 16-Oxocafestol as chemical waste.

Containerization: Place the waste material, including any contaminated absorbents or PPE,

into a clearly labeled, sealed, and appropriate waste container. The label should include the

chemical name ("16-Oxocafestol waste") and any known hazards.

Waste Disposal: Dispose of the chemical waste through a licensed and approved hazardous

waste disposal company. Do not dispose of 16-Oxocafestol down the drain or in the regular

trash.

Disposal Workflow
The following diagram outlines the decision-making process and steps for the proper disposal

of 16-Oxocafestol.
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Caption: Workflow for the safe disposal of 16-Oxocafestol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 16-Oxocafestol | CAS 108664-98-8 | Cayman Chemical | Biomol.com [biomol.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b7804028?utm_src=pdf-body
https://www.benchchem.com/product/b7804028?utm_src=pdf-body
https://www.benchchem.com/product/b7804028?utm_src=pdf-body
https://www.benchchem.com/product/b7804028?utm_src=pdf-body
https://www.benchchem.com/product/b7804028?utm_src=pdf-body-img
https://www.benchchem.com/product/b7804028?utm_src=pdf-body
https://www.benchchem.com/product/b7804028?utm_src=pdf-custom-synthesis
https://www.biomol.com/products/chemicals/biochemicals/16-oxocafestol-cay39940-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7804028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Navigating the Safe Disposal of 16-Oxocafestol: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7804028#16-oxocafestol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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